Cas no 101527-40-6 (5'-O-tert-Butyldiphenylsilyl-thymidine)

• Product Name: 5'-O-tert-Butyldiphenylsilyl-thymidine
• CAS No: 101527-40-6
• MF: C₂₆H₃₂N₂O₅Si
• MW: 480.62818813324
• CID: 2866202
• PubChem ID: 11812846
• Update Time: 2025-05-28

5'-O-tert-Butyldiphenylsilyl-thymidine Chemical and Physical Properties

Names and Identifiers

• 5'-O-TBDPS-dT
• 5'-O-(tert-butyldimethylsilyl)thymidine;5'-O-(tert-butyldiphenylsilyl)-2'-deoxythymidine;5'-O-(tert-butyldiphenylsilyl)thymidine;1-[5-O-(tert-butyldiphenylsilyl)-2-deoxy-β-D-erythro-pentofuranosyl]thymine;5'-O-tert-butyldiphenylsilyl-2'-deoxythymidine;5'-O-(tert-butyldiphenylsilyl)thimidine;
• 5'-O-tert-Butyldiphenylsilyl-thymidine
• 5'-O-tert-Butyldiphenylsilylthymidine
• 5'-O-[(1,1-Dimethylethyl)diphenylsilyl]thymidine
• SCHEMBL5802542
• 5'-O-t-butyldiphenylsilyl thymidine
• 101527-40-6
• DARXFPLZEZMZTP-YTFSRNRJSA-N
• 5'-O-(t-butyldiphenylsilyl)thymidine

• Inchi： 1S/C26H32N2O5Si/c1-18-16-28(25(31)27-24(18)30)23-15-21(29)22(33-23)17-32-34(26(2,3)4,19-11-7-5-8-12-19)20-13-9-6-10-14-20/h5-14,16,21-23,29H,15,17H2,1-4H3,(H,27,30,31)/t21-,22+,23+/m0/s1
• InChI Key： DARXFPLZEZMZTP-YTFSRNRJSA-N
• SMILES： [Si](C1C=CC=CC=1)(C1C=CC=CC=1)(C(C)(C)C)OC[C@@H]1[C@H](C[C@H](N2C(NC(C(C)=C2)=O)=O)O1)O

Computed Properties

• Exact Mass: 480.20800
• Monoisotopic Mass: 480.20804866Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.1Ų

Experimental Properties

• PSA: 93.55000
• LogP: 2.07000